Cas no 387-45-1 (2-Chloro-6-fluorobenzaldehyde)

• Product Name: 2-Chloro-6-fluorobenzaldehyde
• CAS No: 387-45-1
• MF: C₇H₄ClFO
• MW: 158.557464599609
• MDL: MFCD00003306
• CID: 37175
• PubChem ID: 67847
• Update Time: 2025-05-27

2-Chloro-6-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluorobenzaldehyde
• 2-Choro-6-Fluoro Benzaldehyde
• 2,6-Difluoro-benzaldehyde
• 2-Chlor-6-fluorbenzaldehyd
• 2-Chloro-6 Florobenzaldehyde
• 2-chloro-6-flourobenzaldehyde
• 2-Chloro-6-fluoroben
• 2-Chloro-6-Fluoro-Benzaldehyd
• 2-fluoro-6-chlorobenzaldehyde
• 4-Chloro-6-fluorobenzaldehyde
• 6-chloro-2-fluorobenzaldehyde
• o-chlorobenzaldehyde
• 2-Chloro-6-fluorobenzaldehyd
• HY-W015477
• 2-Chloro-6-fluorobenzaldehyde, 95%
• 1,1-BIS(4-HYDROXYPHENYL)PENTANE
• CS-W016193
• 2-chloro-6-fluoro-benzaldehyde
• AM20060036
• 51YJ9BW8W7
• 387-45-1
• C1424
• BP-10748
• AKOS000118947
• 2chloro-6-fluorobenzaldehyde
• SY002480
• PS-8805
• NS00041775
• UNII-51YJ9BW8W7
• W-106469
• DTXSID4022028
• EINECS 206-860-5
• EN300-19135
• Benzaldehyde, 2-chloro-6-fluoro-
• SCHEMBL154430
• Q27260932
• MFCD00003306
• AC-2667
• A824265
• Z104472904
• 2-fluoro-6-chloro-benzaldehyde
• F2190-0601
• FT-0611851
• 6-Chloro-2-fluorobenzaldehyde,98%
• DB-023958
• DTXCID002028
• 2-Fluoro-6-chlorobenzaldehyde;
• 6-Fluoro-2-chlorobenzaldehyde
• STK801562

• MDL： MFCD00003306
• Inchi： 1S/C7H4ClFO/c8-6-2-1-3-7(9)5(6)4-10/h1-4H
• InChI Key： OACPOWYLLGHGCR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C=O)F
• BRN： 2245530

Computed Properties

• Exact Mass: 157.99300
• Monoisotopic Mass: 157.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1

Experimental Properties

• Color/Form: Not available
• Density: 1.3310 (estimate)
• Melting Point: 35.0 to 39.0 deg-C
• Boiling Point: 92 ºC (10 mmHg)
• Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
• Refractive Index: 1.559
• Water Partition Coefficient: Insoluble
• PSA: 17.07000
• LogP: 2.29160
• Solubility: Not available
• Sensitiveness: Air Sensitive

2-Chloro-6-fluorobenzaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• TSCA：T
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Chloro-6-fluorobenzaldehyde

Introduction to 2-Chloro-6-fluorobenzaldehyde (CAS No. 387-45-1)

2-Chloro-6-fluorobenzaldehyde (CAS No. 387-45-1) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This aromatic aldehyde features a benzene ring substituted with a chlorine atom at the 2-position and a fluorine atom at the 6-position, along with an aldehyde group at the 1-position. The unique combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in various synthetic pathways.

The molecular structure of 2-Chloro-6-fluorobenzaldehyde is characterized by its aromatic ring, which provides stability and delocalized electron density. The chlorine and fluorine substituents introduce additional electronic effects, influencing the compound's reactivity and selectivity in chemical reactions. The aldehyde group, being highly reactive, participates in a wide range of organic transformations, including condensations, reductions, and oxidations.

In recent years, 2-Chloro-6-fluorobenzaldehyde has gained attention in pharmaceutical research due to its potential as a building block for the synthesis of bioactive molecules. For instance, it has been used as a starting material in the development of novel drugs targeting various diseases. One notable application is in the synthesis of fluorinated derivatives, which are known for their improved pharmacokinetic properties and enhanced biological activity.

A study published in the Journal of Medicinal Chemistry highlighted the use of 2-Chloro-6-fluorobenzaldehyde in the synthesis of a series of fluorinated analogs of existing drugs. These analogs exhibited enhanced solubility and metabolic stability, leading to improved therapeutic outcomes. The researchers also noted that the presence of both chlorine and fluorine substituents contributed to the compounds' ability to cross biological membranes more efficiently.

Beyond pharmaceutical applications, 2-Chloro-6-fluorobenzaldehyde has found utility in materials science. Its aromatic nature and functional groups make it suitable for the preparation of advanced materials with tailored properties. For example, it has been used as a monomer in the synthesis of polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in electronics, coatings, and composite materials.

The synthetic versatility of 2-Chloro-6-fluorobenzaldehyde is further demonstrated by its use in combinatorial chemistry. Combinatorial approaches allow for the rapid generation of diverse chemical libraries, which can be screened for specific biological activities or material properties. This method has been particularly useful in drug discovery and materials development, where large numbers of compounds need to be evaluated efficiently.

In terms of safety and handling, it is important to note that while 2-Chloro-6-fluorobenzaldehyde is not classified as a hazardous substance under current regulations, proper precautions should be taken during its use. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

The market demand for 2-Chloro-6-fluorobenzaldehyde continues to grow due to its wide-ranging applications. Key players in the chemical industry are investing in research and development to optimize its production processes and explore new uses. Additionally, advancements in analytical techniques have facilitated better characterization and quality control of this compound, ensuring its reliability in various industrial settings.

In conclusion, 2-Chloro-6-fluorobenzaldehyde (CAS No. 387-45-1) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and reactivity make it an indispensable tool for researchers and chemists working on innovative solutions in pharmaceuticals, materials science, and beyond. As ongoing research continues to uncover new applications and improve synthetic methods, the importance of this compound is likely to increase further.